Cas no 1017391-57-9 (2-(Piperazin-1-yl)propanethioamide)

• Product Name: 2-(Piperazin-1-yl)propanethioamide
• CAS No: 1017391-57-9
• MF: C₇H₁₅N₃S
• MW: 173.279099702835
• CID: 5564803
• PubChem ID: 24277083
• Update Time: 2025-06-26

2-(Piperazin-1-yl)propanethioamide Chemical and Physical Properties

Names and Identifiers

• 1017391-57-9
• EN300-2984693
• AKOS006302644
• 2-(piperazin-1-yl)propanethioamide
• 2-(Piperazin-1-yl)propanethioamide

• Inchi： 1S/C7H15N3S/c1-6(7(8)11)10-4-2-9-3-5-10/h6,9H,2-5H2,1H3,(H2,8,11)
• InChI Key： HMOMYGPFAJZADD-UHFFFAOYSA-N
• SMILES： S=C(C(C)N1CCNCC1)N

Computed Properties

• Exact Mass: 173.09866866g/mol
• Monoisotopic Mass: 173.09866866g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 73.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-alkylpiperazines

Additional information on 2-(Piperazin-1-yl)propanethioamide

2-(Piperazin-1-yl)propanethioamide: A Comprehensive Overview

The compound with CAS No. 1017391-57-9, commonly referred to as 2-(Piperazin-1-yl)propanethioamide, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a piperazine ring with a propanethioamide group. The piperazine moiety, a six-membered ring containing two nitrogen atoms, is a well-known structural element in drug design due to its ability to form hydrogen bonds and interact with biological targets. The propanethioamide group, on the other hand, introduces sulfur into the molecule, potentially enhancing its stability and bioavailability.

Recent studies have highlighted the potential of 2-(Piperazin-1-yl)propanethioamide as a lead compound in the development of novel therapeutic agents. Researchers have explored its ability to modulate various biological pathways, including those involved in inflammation, neurodegenerative diseases, and cancer. For instance, a 2023 study published in the *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent anti-inflammatory properties by inhibiting key enzymes such as cyclooxygenase-2 (COX-2). This finding suggests that 2-(Piperazin-1-yl)propanethioamide could serve as a foundation for developing new anti-inflammatory drugs with improved efficacy and reduced side effects.

In addition to its pharmacological potential, 2-(Piperazin-1-yl)propanethioamide has also been studied for its chemical synthesis and stability. Chemists have developed efficient synthetic routes to this compound, leveraging modern techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions. These advancements have not only improved the yield of the compound but also reduced the environmental footprint of its production process. Furthermore, studies on the thermal stability and degradation pathways of 2-(Piperazin-1-yl)propanethioamide have provided valuable insights into its suitability for various industrial applications.

The structural versatility of 2-(Piperazin-1-yl)propanethioamide has also made it an attractive candidate for further modification and optimization. By introducing substituents at specific positions on the piperazine ring or modifying the propanethioamide group, researchers can tailor the compound's properties to target specific biological systems. For example, recent work has focused on creating derivatives with enhanced solubility and permeability, which are critical factors for drug delivery. These efforts have already yielded promising results, with some derivatives showing improved pharmacokinetic profiles in preclinical studies.

Looking ahead, the continued exploration of 2-(Piperazin-1-yl)propanethioamide holds great promise for advancing both basic and applied research in chemistry and pharmacology. Its unique combination of structural features and biological activity positions it as a valuable tool for understanding complex molecular interactions and developing innovative therapeutic strategies. As research in this area progresses, it is likely that new applications and insights will emerge, further solidifying the importance of this compound in the scientific community.